Cas no 451-80-9 (1-Ethoxy-2-fluorobenzene)

• Product Name: 1-Ethoxy-2-fluorobenzene
• CAS No: 451-80-9
• MF: C₈H₉FO
• MW: 140.154865980148
• MDL: MFCD00017909
• CID: 329355
• PubChem ID: 136291
• Update Time: 2025-05-25

1-Ethoxy-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Ethoxy-2-fluorobenzene
• 2-fluorophenetole
• Benzene,1-ethoxy-2-fluoro-
• o-Fluorphenetol
• 451-80-9
• 2-Ethoxyfluorobenzene
• MFCD00017909
• 2-FLUORO-1-ETHOXYBENZENE
• FS-3887
• NSC 89718
• DTXSID7075345
• o-Fluorophenetole
• FT-0612444
• 1-ethoxy-2-fluoro-benzene
• SCHEMBL255562
• A826734
• Phenetole, o-fluoro-
• UNII-6K5BR6L5D6
• o-Fluorophenatole
• Benzene, 1-ethoxy-2-fluoro-
• NSC89718
• 1-Ethoxy-2-fluorobenzene #
• AKOS006230560
• E89337
• NSC-89718
• 6K5BR6L5D6
• DB-021134

• MDL： MFCD00017909
• Inchi： 1S/C8H9FO/c1-2-10-8-6-4-3-5-7(8)9/h3-6H,2H2,1H3
• InChI Key： SQSJADMOVKSAQY-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OCC

Computed Properties

• Exact Mass: 140.06400
• Monoisotopic Mass: 140.063743
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 9.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.0874
• Melting Point: -16.7
• Boiling Point: 171-174 C
• Flash Point: 60.1°C
• Refractive Index: 1.4932
• PSA: 9.23000
• LogP: 2.22440
• Solubility: Not determined

1-Ethoxy-2-fluorobenzene Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38-34
• Safety Instruction： S26; S36; S45; S36/37/39; S27
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-Ethoxy-2-fluorobenzene

1-Ethoxy-2-fluorobenzene (CAS No. 451-80-9): A Comprehensive Overview

1-Ethoxy-2-fluorobenzene, also known by its CAS number 451-80-9, is an organic compound with a unique structure that combines an ethoxy group and a fluorine atom on a benzene ring. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its versatile properties and potential applications. Recent advancements in synthetic methodologies and its integration into advanced materials have further highlighted its importance in contemporary research.

The molecular structure of 1-Ethoxy-2-fluorobenzene consists of a benzene ring with an ethoxy group (-OCH₂CH₃) at position 1 and a fluorine atom at position 2. This arrangement imparts distinct electronic and steric properties to the molecule, making it suitable for various chemical transformations. The ethoxy group introduces electron-donating effects, while the fluorine atom contributes electron-withdrawing characteristics, creating a balance that can be exploited in different chemical reactions.

Recent studies have focused on the synthesis of 1-Ethoxy-2-fluorobenzene using environmentally friendly methods. For instance, researchers have employed catalytic systems such as palladium-catalyzed cross-couplings to achieve high yields and selectivity. These methods not only enhance the efficiency of synthesis but also align with the growing demand for sustainable chemical processes. The ability to synthesize this compound in large quantities has opened new avenues for its application in industries ranging from pharmaceuticals to agrochemicals.

In terms of physical properties, 1-Ethoxy-2-fluorobenzene exhibits a melting point of approximately -30°C and a boiling point around 165°C under standard conditions. Its solubility in organic solvents such as dichloromethane and diethyl ether makes it ideal for use in solution-based reactions. The compound's stability under various reaction conditions has been extensively studied, with findings indicating that it remains stable under mild acidic or basic conditions but can undergo hydrolysis under harsher conditions.

The application of 1-Ethoxy-2-fluorobenzene extends across multiple domains. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds, particularly those targeting specific receptors or enzymes. For example, recent research has demonstrated its role in the development of potential anticancer agents through its incorporation into complex molecular frameworks.

In materials science, 1-Ethoxy-2-fluorobenzene has been utilized as a precursor for the synthesis of advanced polymers and coatings. Its ability to form stable bonds with other monomers enables the creation of materials with enhanced mechanical and thermal properties. Additionally, its fluorinated nature contributes to improved resistance against UV degradation, making it valuable in applications such as optical coatings and protective films.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 1-Ethoxy-2-fluorobenzene. Quantum mechanical calculations have revealed that the compound exhibits unique π-conjugation patterns due to the interplay between the ethoxy and fluorine substituents. These findings have implications for its use in optoelectronic devices, where tailored electronic properties are crucial for performance optimization.

The integration of 1-Ethoxy-2-fluorobenzene into drug delivery systems is another area of active research. Its ability to act as a carrier molecule for hydrophobic drugs has been explored, with promising results indicating improved bioavailability and reduced toxicity profiles. This application underscores the compound's potential in addressing challenges in modern medicine.

In conclusion, 1-Ethoxy-2-fluorobenzene (CAS No. 451-80-9) stands as a testament to the ingenuity of modern chemistry, offering a versatile platform for innovation across diverse fields. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future scientific endeavors.